Cas no 2580230-30-2 (2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid)

• Product Name: 2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid
• CAS No: 2580230-30-2
• MF: C₇H₉NO₅S
• MW: 219.215060949326
• CID: 5664406
• PubChem ID: 165900592
• Update Time: 2025-07-27

2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27734088
• 2,4-dimethyl-5-sulfamoylfuran-3-carboxylic acid
• 2580230-30-2
• 2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid

• Inchi： 1S/C7H9NO5S/c1-3-5(6(9)10)4(2)13-7(3)14(8,11)12/h1-2H3,(H,9,10)(H2,8,11,12)
• InChI Key： OQUKRGDMESFCHR-UHFFFAOYSA-N
• SMILES： S(C1=C(C)C(C(=O)O)=C(C)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 219.02014356g/mol
• Monoisotopic Mass: 219.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 119Ų

Additional information on 2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid

Comprehensive Overview of 2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid (CAS No. 2580230-30-2)

2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid (CAS No. 2580230-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the furan carboxylic acid family, characterized by a sulfamoyl group at the 5-position and methyl substitutions at the 2- and 4-positions. Its molecular formula, C₈H₉NO₅S, reflects a balance of hydrophilicity and lipophilicity, making it a versatile intermediate in drug discovery and material science.

Recent studies highlight the potential of 2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid in modulating enzymatic activity, particularly in targeting carbonic anhydrase isoforms. This aligns with the growing interest in sulfonamide-based inhibitors, a trending topic in medicinal chemistry forums and patent filings. Researchers are also exploring its role in sustainable agriculture, as derivatives of this compound exhibit herbicidal properties with lower environmental persistence compared to traditional agents—a key concern for eco-conscious stakeholders.

The synthesis of CAS No. 2580230-30-2 typically involves multi-step reactions starting from furan-3-carboxylic acid precursors, followed by selective sulfamoylation and methylation. Advanced techniques like HPLC purification ensure high purity (>98%), which is critical for applications in high-throughput screening (HTS) platforms. Analytical data, including NMR (¹H/¹³C) and HRMS, confirm its structural integrity, addressing common queries from quality control professionals.

From an industrial perspective, scalability remains a challenge due to the sulfamoyl group's sensitivity to hydrolysis. However, innovations in continuous flow chemistry—a hot topic in process optimization—are mitigating these issues. The compound’s logP value (~1.2) and aqueous solubility profile also make it a candidate for prodrug development, a frequently searched term in pharmacokinetics literature.

Environmental and regulatory aspects of 2,4-Dimethyl-5-sulfamoylfuran-3-carboxylic acid are under scrutiny, particularly regarding its biodegradability and ecotoxicology. These discussions resonate with the broader demand for green chemistry solutions, as evidenced by search trends on platforms like Google Scholar. Regulatory databases (e.g., REACH) currently list no restrictions, but manufacturers are advised to monitor updates—a point often raised in compliance-focused webinars.

In summary, CAS No. 2580230-30-2 represents a nexus of innovation across multiple disciplines. Its dual utility in life sciences and agrochemicals, combined with evolving synthetic strategies, positions it as a compound of enduring relevance. For researchers, staying abreast of its structure-activity relationships (SAR) and patent landscape—common search intents—is essential to unlocking its full potential.